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Compound of Interest

Compound Name: MP-PEG4-VK(Boc)G-OSu

Cat. No.: B11829377

For Researchers, Scientists, and Drug Development Professionals

Introduction

MP-PEG4-VK(Boc)G-OSu is a heterobifunctional linker commonly utilized in the synthesis of
antibody-drug conjugates (ADCs) and other targeted therapeutic agents.[1][2] This linker
contains a Boc-protected amine on a lysine residue and an N-hydroxysuccinimide (OSu) ester.
The Boc (tert-butyloxycarbonyl) group serves as a temporary protecting group for the primary
amine on the lysine side chain, preventing it from participating in unintended reactions during
synthesis.[3] Selective removal of the Boc group is a critical step to unmask the amine, allowing
for subsequent conjugation of payloads or other molecules in a controlled manner.

This application note provides a detailed protocol for the acidic cleavage of the Boc protecting
group from MP-PEG4-VK(Boc)G-OSu using trifluoroacetic acid (TFA), yielding the deprotected
product, MP-PEG4-VK(H2N)G-OSu. The protocol is designed to achieve efficient deprotection
while minimizing the hydrolysis of the moisture-sensitive OSu ester, thus preserving its
reactivity for subsequent conjugation reactions.

Chemical Reaction

The deprotection reaction proceeds via an acid-catalyzed removal of the Boc group from the
lysine side-chain amine.
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Boc Deprotection of MP-PEG4-VK(Boc)G-OSu

Starting Material Reagents

Trifluoroacetic Acid (TFA)
in Dichloromethane (DCM)
_

MP-PEG4-VK(Boc)G-OSu

Product / Vyprod ucts

MP-PEG4-VK(H2N)G-OSu Isobutylene + CO2
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Dissolve MP-PEG4-VK(Boc)G-OSu
in anhydrous DCM

.

Cool solution to 0°C
in an ice bath

:

Add TFA/DCM solution
dropwise with stirring

:

Stir at 0°C for 15 min, then
warm to RT for 30-45 min

:

Monitor reaction by LC-MS
(disappearance of starting material)

:

Concentrate in vacuo

:

Co-evaporate with anhydrous
toluene (3x) to remove TFA

:

Dry the residue under
high vacuum

:

Purify by RP-HPLC

:

Lyophilize pure fractions

l

Store deprotected product
at -20°C under inert gas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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